[(1-Methyl-1H-pyrazol-4-yl)methyl](pentyl)amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: N-[(1-methylpyrazol-4-yl)methyl]pentan-1-amine
• InChI: InChI=1S/C10H19N3/c1-3-4-5-6-11-7-10-8-12-13(2)9-10/h8-9,11H,3-7H2,1-2H3
• InChI Key: YEVQWCZKNYXYKB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=CN(N=C1)C

Description

(1-Methyl-1H-pyrazol-4-yl)methylamine is an organic compound with the molecular formula C10H19N3 It features a pyrazole ring substituted with a methyl group at the 1-position and a pentylamine group at the 4-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methyl-1H-pyrazol-4-yl)methylamine typically involves the reaction of 1-methyl-1H-pyrazole-4-carbaldehyde with pentylamine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst like palladium on carbon.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(1-Methyl-1H-pyrazol-4-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can target the pyrazole ring or the amine group.

Substitution: The methyl and